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Compound of Interest

Compound Name: C25H19CI2N305

Cat. No.: B12628054

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Quizartinib (C25H19CI2N305), a potent tyrosine kinase inhibitor. Adherence to
these procedures is vital to ensure personnel safety and regulatory compliance in a laboratory
setting.

Hazard Identification and Personal Protective
Equipment (PPE)

Quizartinib is classified with several hazards, necessitating the use of appropriate personal
protective equipment.[1] It is harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[1] Additionally, some data suggests it may damage fertility or
the unborn child.[2]

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye Protection

Safety goggles with side-
shields.[1]

Protects against splashes and
dust that can cause serious

eye irritation.

Hand Protection

Impermeable protective

gloves.

Prevents skin contact which

can cause irritation.[1]

Body Protection

Impervious clothing or lab coat.

[1]

Minimizes the risk of skin

exposure.

Respiratory

A suitable respirator should be

used.

Protects against inhalation of
dust or aerosols which may

cause respiratory irritation.[1]

Safe Handling and Operational Plan

A systematic approach to handling Quizartinib is essential to minimize exposure risk. The

following workflow outlines the key steps for safe laboratory operations.

Caption: A workflow diagram for the safe handling of Quizartinib.

Procedural Steps:

e Preparation:

o Always work in a well-ventilated area, such as a chemical fume hood.[1]

o Ensure a safety shower and eye wash station are readily accessible.[1]

o Before handling, put on all required PPE as specified in Table 1.[1]

e Handling:

o Avoid breathing in any dust, fumes, or vapors.[1]

o When handling the solid form, take care to avoid generating dust.
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o Do not eat, drink, or smoke in the area where Quizartinib is being handled.[1]

e In Case of Exposure:

[e]

If inhaled: Move the individual to fresh air and ensure they are in a comfortable position for
breathing.[1][3]

o If on skin: Wash the affected area thoroughly with plenty of soap and water.[1] Remove
any contaminated clothing and wash it before reuse.[1]

o Ifin eyes: Rinse cautiously with water for several minutes. If present, remove contact
lenses if it is easy to do so and continue rinsing.[1]

o In all cases of exposure, seek medical attention.

Disposal Plan

Proper disposal of Quizartinib and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste materials, including unused compounds, contaminated lab
supplies (e.g., pipette tips, gloves), and empty containers, should be collected in a clearly
labeled, sealed container.

o Disposal Method: Disposal must be carried out in accordance with federal, state, and local
regulations for chemical waste.[4] Do not allow the substance to enter drains or water
courses.[1]

o Decontamination: Surfaces and equipment that have come into contact with Quizartinib
should be decontaminated.[1]

Quantitative Safety Data

The following table summarizes available quantitative data from safety data sheets. It is
important to note that specific occupational exposure limit values have not been established.[1]

Table 2: Toxicological Data
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Data Point Value Species Source

NOAEL (oral, 4-13 <5 mg/kg/day — 3 Daiichi Sankyo

Rat

weeks) mg/kg/day SDS[4]
NOAEL (oral, 4-13 10/5 mg/kg/day — 5 b Daiichi Sankyo
0
weeks) mg/kg/day g SDS[4]
NOAEL (oral, 4-13 10 mg/kg/day — 3 Daiichi Sankyo
Monkey
weeks) mg/kg/day SDS[4]
o Category 4 (Harmful if MedchemExpress

Acute Toxicity, Oral N/A

swallowed) SDSJ[1]

Germ Cell
Mutagenicity

Positive in Ames test,

but negative in several  N/A

Daiichi Sankyo
SDS[4]

mammalian cell tests.

NOAEL: No-Observed-Adverse-Effect-Level

Mechanism of Action Signaling Pathway

Quizartinib is a selective inhibitor of the FLT3 receptor tyrosine kinase.[5][6] Mutations in FLT3
can lead to its constitutive activation, which promotes uncontrolled cell proliferation in acute
myeloid leukemia (AML).[7] Quizartinib binds to the inactive conformation of the FLT3 receptor,
preventing its activation and inhibiting downstream signaling pathways such as PI3K/AKT and
RAS/RAF/MEK/ERK, which are crucial for cell survival and growth.[7][8]

Caption: Quizartinib's inhibitory effect on the FLT3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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